1-[5-Tert-butyl-2-(difluoromethoxy)phenyl]sulfonyl-2-methylimidazole

• IUPAC Name: 1-[5-tert-butyl-2-(difluoromethoxy)phenyl]sulfonyl-2-methylimidazole
• InChI: InChI=1S/C15H18F2N2O3S/c1-10-18-7-8-19(10)23(20,21)13-9-11(15(2,3)4)5-6-12(13)22-14(16)17/h5-9,14H,1-4H3
• InChI Key: LLRASPSBJPXTDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1S(=O)(=O)C2=C(C=CC(=C2)C(C)(C)C)OC(F)F
• Molecular Formula: C15H18F2N2O3S
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the imidazole ring, followed by the introduction of the sulfonyl, tert-butyl, and difluoromethoxy groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole ring, the phenyl ring, and the various functional groups attached to these rings. X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The imidazole ring is aromatic and relatively stable, but can participate in various reactions under the right conditions. The sulfonyl group is also a good leaving group in certain reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of various functional groups would all play a role.

Safety And Hazards

Without specific safety data, it’s difficult to provide accurate information on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended use. If it shows promise as a drug, further studies could investigate its pharmacological effects, toxicity, and potential for clinical use.